![molecular formula C19H26N4O3S2 B5588662 N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-(butylsulfonyl)-3-piperidinecarboxamide](/img/structure/B5588662.png)
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-(butylsulfonyl)-3-piperidinecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of derivatives similar to N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-(butylsulfonyl)-3-piperidinecarboxamide often involves reactions between specific precursors such as benzylthio-1,3,4-thiadiazol-2-yl and benzylsulfonyl-1,3,4-thiadiazol-2-yl derivatives with piperazinyl quinolones or piperidine. For example, the synthesis of related compounds has shown high antibacterial activity against Gram-positive and Gram-negative bacteria, highlighting the impact of the benzyl unit and the sulfur or sulfone linker on activity (Foroumadi et al., 2005).
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated using various techniques, including IR, NMR, and Mass spectral data, which confirm the presence of the 1,3,4-thiadiazole ring and its substitution patterns. Detailed structural analysis of a close derivative, N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide, revealed a twisted plane between the acetamide and thiadiazole units, indicating complex intramolecular interactions (Ismailova et al., 2014).
Chemical Reactions and Properties
The chemical reactions involving 1,3,4-thiadiazole derivatives can lead to various biologically active molecules. For instance, the synthesis of novel 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents has shown significant antileishmanial activity, demonstrating the versatility of thiadiazole derivatives in creating potent bioactive compounds (Tahghighi et al., 2011).
Physical Properties Analysis
The physical properties, including solubility, melting points, and crystalline structure, are crucial for understanding the behavior of these compounds in biological systems. The synthesis and study of related compounds provide insight into these aspects, helping predict bioavailability and stability (Khalid et al., 2016).
Chemical Properties Analysis
The chemical properties, such as reactivity with other compounds and stability under different conditions, are vital for the application of these derivatives. Studies on similar compounds have explored their potential as antimicrobial agents, highlighting their reactivity and the role of different substituents in enhancing biological activity (Khalid et al., 2016).
properties
IUPAC Name |
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-butylsulfonylpiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O3S2/c1-2-3-12-28(25,26)23-11-7-10-16(14-23)18(24)20-19-22-21-17(27-19)13-15-8-5-4-6-9-15/h4-6,8-9,16H,2-3,7,10-14H2,1H3,(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSNFHYDZFSZMMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)N1CCCC(C1)C(=O)NC2=NN=C(S2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-butylsulfonylpiperidine-3-carboxamide |
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